Cas no 13673-99-9 ((+/-)-3,4-methylenedioxy-amphetamine hydrochloride)
13673-99-9 structure
Product Name:(+/-)-3,4-methylenedioxy-amphetamine hydrochloride
CAS No:13673-99-9
MF:C10H14ClNO2
MW:215.676661968231
CID:901335
Update Time:2025-04-19
(+/-)-3,4-methylenedioxy-amphetamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (+/-)-3,4-methylenedioxy-amphetamine hydrochloride
- 1-(1,3-benzodioxol-5-yl)propan-2-ylazanium,chloride
- (+-)-3,4-Methylenedioxyamphetamine hydrochloride
- (+-)-Methylenedioxyamphetamine hydrochloride
- D/L-MDA . HCL
- MDA HYDROCHLORIDE
- tenamfetamine hydrochloride
- (+-)-methylenedioxyamphetaminehydrochloride
- D/L-3,4-METHYLENEDIOXYAMPHETAMINE HYDROCHLORIDE
- (+/-)-3,4-METHYLENEDIOXYAMPHETAMINE*HCL- -DEA SCHEDU
- (±)-α-methyl-1,3-benzodioxole-5-ethanamine hydrochloride
- (±)-3,4-Methylenedioxyamphetamine hydrochloride solution
- (±)-3,4-Methylenedioxyamphetamine solution hydrochloride
-
- Inchi: 1S/C10H13NO2.ClH/c1-7(11)4-8-2-3-9-10(5-8)13-6-12-9;/h2-3,5,7H,4,6,11H2,1H3;1H
- InChI Key: XLAOKZDOZHZWBK-UHFFFAOYSA-N
- SMILES: C12OCOC=1C=CC(CC(N)C)=C2.Cl
Computed Properties
- Exact Mass: 215.07100
Experimental Properties
- Flash Point: 11 °C
- Solubility: H2O: soluble
- PSA: 44.48000
- LogP: 2.80730
(+/-)-3,4-methylenedioxy-amphetamine hydrochloride Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 11-23/24/25-39/23/24/25-36/37/38-25
- Safety Instruction: 7-16-36/37-45-26
- RTECS:DF4915700
-
Hazardous Material Identification:
- Safety Term:6.1(b)
- Packing Group:III
- Packing Group:III
- Hazard Level:6.1(b)
- HazardClass:6.1(b)
- PackingGroup:III
(+/-)-3,4-methylenedioxy-amphetamine hydrochloride Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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